Cas no 1694537-45-5 (1-Chloromethanesulfonyl-2,4-dimethylpiperazine)

• Product Name: 1-Chloromethanesulfonyl-2,4-dimethylpiperazine
• CAS No: 1694537-45-5
• MF: C₇H₁₅ClN₂O₂S
• MW: 226.724199533463
• CID: 6028726
• PubChem ID: 105595574
• Update Time: 2025-10-28

1-Chloromethanesulfonyl-2,4-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-chloromethanesulfonyl-2,4-dimethylpiperazine
• 1694537-45-5
• EN300-1155044
• 1-Chloromethanesulfonyl-2,4-dimethylpiperazine

• Inchi： 1S/C7H15ClN2O2S/c1-7-5-9(2)3-4-10(7)13(11,12)6-8/h7H,3-6H2,1-2H3
• InChI Key： KWOXUSIVHXWDJI-UHFFFAOYSA-N
• SMILES： ClCS(N1CCN(C)CC1C)(=O)=O

Computed Properties

• Exact Mass: 226.0542766g/mol
• Monoisotopic Mass: 226.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49Ų

Additional information on 1-Chloromethanesulfonyl-2,4-dimethylpiperazine

Comprehensive Overview of 1-Chloromethanesulfonyl-2,4-dimethylpiperazine (CAS No. 1694537-45-5)

1-Chloromethanesulfonyl-2,4-dimethylpiperazine (CAS No. 1694537-45-5) is a specialized organic compound with a unique structural framework, combining a piperazine core with chloromethanesulfonyl and dimethyl functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its molecular formula, C₇H₁₅ClN₂O₂S, reflects a balanced blend of reactivity and stability, making it suitable for applications in drug discovery and material science. Researchers often explore its sulfonamide derivatives for their bioactivity, particularly in modulating enzyme interactions or as building blocks for complex molecules.

The synthesis of 1-Chloromethanesulfonyl-2,4-dimethylpiperazine typically involves the reaction of 2,4-dimethylpiperazine with chloromethanesulfonyl chloride, a process optimized for high yield and purity. Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are critical for characterizing this compound, ensuring compliance with industry standards. Recent studies highlight its role in developing small-molecule inhibitors, aligning with the growing demand for targeted therapies in oncology and neurology. This aligns with trending searches such as "piperazine derivatives in drug development" and "sulfonamide-based therapeutics," reflecting broader scientific interest.

From an industrial perspective, CAS No. 1694537-45-5 is valued for its scalability and compatibility with green chemistry principles. Innovations in catalytic processes and solvent-free reactions have further enhanced its appeal, addressing environmental concerns raised in queries like "sustainable chemical synthesis." Additionally, its stability under varying pH conditions makes it a candidate for formulation additives, a topic frequently searched by pharmaceutical engineers. Regulatory databases classify it as non-hazardous under standard handling protocols, though proper personal protective equipment (PPE) is recommended during lab use.

Emerging applications of 1-Chloromethanesulfonyl-2,4-dimethylpiperazine extend to crop protection, where its structural motifs are explored for designing novel pesticides with lower ecological impact. This resonates with searches like "eco-friendly agrochemicals" and "piperazine in agriculture." Furthermore, computational chemistry tools, such as molecular docking, are increasingly employed to predict its interactions, a method gaining traction in AI-driven drug discovery forums. The compound’s lipophilicity and hydrogen-bonding capacity are key parameters optimized in these studies.

In summary, 1-Chloromethanesulfonyl-2,4-dimethylpiperazine exemplifies the intersection of synthetic chemistry and applied sciences. Its multifaceted utility—from pharmaceutical intermediates to material science—positions it as a compound of enduring relevance. As research trends evolve, this molecule is likely to feature prominently in discussions on precision medicine and green manufacturing, answering user queries about "next-gen chemical building blocks."